Cas no 175358-04-0 (4-Chloro-6-fluoropyrido[3,2-D]pyrimidine)

• Product Name: 4-Chloro-6-fluoropyrido[3,2-D]pyrimidine
• CAS No: 175358-04-0
• MF: C₇H₃ClFN₃
• MW: 183.570223093033
• MDL: MFCD14582949
• CID: 2782524
• PubChem ID: 10631322
• Update Time: 2025-11-02

4-Chloro-6-fluoropyrido[3,2-D]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-6-FLUOROPYRIDO[3,2-D]PYRIMIDINE
• Pyrido[3,2-d]Pyrimidine,4-Chloro-6-Fluoro
• 175358-04-0
• WRBAPOUNYDTRKQ-UHFFFAOYSA-N
• AB70525
• SCHEMBL3088793
• 4-Chloro-6-fluoropyrido[3,2-D]pyrimidine

• MDL： MFCD14582949
• Inchi： 1S/C7H3ClFN3/c8-7-6-4(10-3-11-7)1-2-5(9)12-6/h1-3H
• InChI Key： WRBAPOUNYDTRKQ-UHFFFAOYSA-N
• SMILES： ClC1C2C(=CC=C(N=2)F)N=CN=1

Computed Properties

• Exact Mass: 182.9999530Da
• Monoisotopic Mass: 182.9999530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 4-Chloro-6-fluoropyrido[3,2-D]pyrimidine

4-Chloro-6-fluoropyrido[3,2-D]pyrimidine: A Promising Compound in Pharmaceutical Research

4-Chloro-6-fluoropyrido[3,2-D]pyrimidine, with the chemical identifier CAS No. 175358-04-0, represents a novel class of pyrido[3,2-D]pyrimidine derivatives that have garnered significant attention in the field of medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a pyrido[3,2-D]pyrimidine core with specific substitutions at the 4-chloro and 6-fluoro positions. These structural features are critical for its pharmacological activity, as they influence the compound's ability to interact with biological targets such as enzymes, receptors, and ion channels.

Recent studies have highlighted the potential of 4-Chloro-6-fluoropyrido[3,2-D]pyrimidine in modulating key pathways associated with inflammatory responses and metabolic disorders. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of phosphodiesterase type 4 (PDE4), a target implicated in the regulation of inflammatory cytokines. This finding underscores the compound's relevance in the development of anti-inflammatory therapies, particularly for conditions such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

The pyrido[3,2-D]pyrimidine scaffold is a well-established pharmacophore in drug discovery, with applications spanning from antiviral agents to anticancer therapies. The introduction of chlorine and fluorine atoms at specific positions, as seen in 4-Chloro-6-fluoropyrido[3,2-D]pyrimidine, enhances the compound's metabolic stability and receptor binding affinity. This structural optimization is crucial for improving the drug's half-life and reducing off-target effects, which are critical factors in clinical drug development.

Advances in computational chemistry have further accelerated the exploration of 4-Chloro-6-fluoropyrido[3,2-D]pyrimidine's therapeutic potential. A 2024 study published in ACS Chemical Biology utilized machine learning algorithms to predict the compound's interactions with G protein-coupled receptors (GPCRs), revealing its potential as a modulator of the adenosine A2A receptor. This discovery opens new avenues for the treatment of neurological disorders, including Parkinson's disease and multiple sclerosis.

Pharmacokinetic studies of 4-Chloro-6-fluoropyrido[3,2-D]pyrimidine have also shown promising results. Research published in Drug Metabolism and Disposition in 2023 indicated that the compound exhibits favorable oral bioavailability and minimal hepatic metabolism, which are essential for the development of orally administered drugs. These properties reduce the need for frequent dosing and improve patient compliance, making it a viable candidate for chronic disease management.

Moreover, the compound's potential in oncology has been explored in preclinical models. A 2023 preprint from the Journal of Medicinal Chemistry reported that 4-Chloro-6-fluoropyrido[3,2-D]pyrimidine demonstrates antitumor activity against breast cancer cell lines by inducing apoptosis and inhibiting cell proliferation. These findings suggest its potential as a chemotherapeutic agent, particularly in combination therapies targeting multidrug-resistant cancers.

From a synthetic perspective, the preparation of 4-Chloro-6-fluoropyrido[3,2-D]pyrimidine involves several key steps, including the coupling of aromatic amines with fluorinated pyrimidine derivatives. Recent advancements in asymmetric catalysis have enabled the efficient synthesis of this compound with high stereochemical control, which is essential for its biological activity. These synthetic methods are critical for scaling up production for clinical trials and commercial applications.

Environmental and safety considerations are also integral to the development of 4-Chloro-6-fluoropyrido[3,2-D]pyrimidine. A 2024 review in Green Chemistry emphasized the importance of green synthesis techniques to minimize waste and reduce the ecological footprint of pharmaceutical manufacturing. This aligns with global initiatives to promote sustainable drug development practices, ensuring that the compound's production meets regulatory and environmental standards.

In summary, 4-Chloro-6-fluoropyrido[3,2-D]pyrimidine represents a versatile scaffold with broad therapeutic applications. Its unique structural features, combined with recent advancements in pharmacological research, position it as a valuable candidate for the treatment of inflammatory, neurological, and oncological diseases. Continued exploration of its molecular mechanisms and pharmacological profiles will be essential for translating these findings into effective therapeutic strategies.